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Compound of Interest

Compound Name: Ammelide-13C3

Cat. No.: B565212

An In-depth Technical Guide on the Core Chemical Structure and Properties of Ammelide-
13C3

This technical guide provides a comprehensive overview of Ammelide-13C3, a stable isotope-
labeled form of ammelide. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical structure, properties,
and relevant experimental protocols.

Chemical Structure and Properties

Ammelide-13C3 is an isotopologue of ammelide, where the three carbon atoms in the triazine
ring are replaced with the stable isotope carbon-13 (13C). This labeling provides a distinct mass
shift, making it an ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b565212?utm_src=pdf-interest
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/product/b565212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

LC-MS/MS Workflow for Ammelide Quantification

Sample Preparation

Weigh 1 g of sample

:

Spike with Ammelide-13C3
(Internal Standard)

:

Extract with Acetonitrile/Water

;

Centrifuge to separate solids

,

Collect supernatant

Sample Cleanup

Solid Phase Extraction (SPE)

:

Elute analytes

:

Evaporate to dryness

;

Reconstitute in mobile phase

Analysis

Inject into LC-MS/MS

:

Quantify Ammelide
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Bacterial Melamine Degradation Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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